![molecular formula C15H19N5O5S B2849889 Ethyl 2-(2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate CAS No. 852168-38-8](/img/structure/B2849889.png)
Ethyl 2-(2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-(2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate is a useful research compound. Its molecular formula is C15H19N5O5S and its molecular weight is 381.41. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-(2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-(2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Application : Researchers use ETAA to detect specific biological molecules, such as proteins or nucleic acids. Its unique structure allows it to bind selectively to target molecules, enabling sensitive detection methods like fluorescence or mass spectrometry .
- Application : In fusion research, scientists investigate plasma behavior and confinement. ETAA could be used as a tracer to study plasma dynamics, diffusion, and transport properties within magnetic confinement devices like tokamaks or stellarators .
- Application : Researchers explore ETAA as a building block for prodrugs or drug conjugates. By modifying its side chains, they can create targeted drug carriers that release active compounds at specific sites in the body. This approach enhances drug efficacy and reduces side effects .
- Application : Chemists incorporate ETAA into polymer networks or coatings. Its thioester linkage can participate in polymerization reactions, leading to novel materials with tailored properties. These materials find use in adhesives, coatings, and drug-eluting stents .
- Application : Organic chemists utilize ETAA as a starting material for the synthesis of diverse compounds. By functionalizing its pyrimidine ring, they can create analogs with potential biological activity. Medicinal chemists explore these derivatives for drug discovery .
- Application : Researchers design chemical sensors based on ETAA. When exposed to specific gases or ions, it undergoes changes (such as fluorescence quenching) that can be detected. These sensors find applications in environmental monitoring, detecting pollutants, or assessing water quality .
Analytical Chemistry and Bioanalysis
Plasma Physics and Fusion Research
Drug Delivery Systems
Materials Science and Polymer Chemistry
Organic Synthesis and Medicinal Chemistry
Environmental Monitoring and Sensors
properties
IUPAC Name |
ethyl 2-[[2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetyl]amino]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O5S/c1-5-25-10(22)6-16-9(21)7-26-13-11-12(17-8(2)18-13)19(3)15(24)20(4)14(11)23/h5-7H2,1-4H3,(H,16,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCWQGKHZSKTAGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)CSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.